N-(3-methyl-4-(2-oxopyrrolidin-1-yl)phenyl)-3-nitrobenzamide

• IUPAC Name: N-[3-methyl-4-(2-oxopyrrolidin-1-yl)phenyl]-3-nitrobenzamide
• InChI: InChI=1S/C18H17N3O4/c1-12-10-14(7-8-16(12)20-9-3-6-17(20)22)19-18(23)13-4-2-5-15(11-13)21(24)25/h2,4-5,7-8,10-11H,3,6,9H2,1H3,(H,19,23)
• InChI Key: PESOSEPPIQWZEJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)NC(=O)C2=CC(=CC=C2)[N+](=O)[O-])N3CCCC3=O
• Molecular Formula: C18H17N3O4
• Molecular Weight: 339.3 g/mol

Description

Synthesis Analysis

The synthesis of a chemical compound refers to the process of creating the compound, usually by reacting simpler substances together. This often involves multiple steps, each with its own set of reactants and conditions.

Molecular Structure Analysis

The molecular structure of a compound refers to the arrangement of atoms within the molecule. This can be determined using various techniques such as X-ray crystallography or NMR spectroscopy.

Chemical Reactions Analysis

This involves studying the reactions that the compound undergoes. This can include reactions with other compounds under various conditions, or how the compound behaves under different types of stress (heat, light, etc.).

Physical And Chemical Properties Analysis

This involves studying the properties of the compound, such as its melting point, boiling point, solubility in various solvents, and reactivity with other compounds.

Scientific Research Applications

Antibacterial Applications

Benzamide derivatives have also been studied for their antibacterial properties, which could make them valuable in the development of new antibacterial agents.

Cardiovascular Drug Research

Pyrrole-3-carboxylic acid amides, a substructure related to the compound , are central to successful drugs like Atorvastatin, used in treating cardiovascular diseases.

Antitumor Activity

Similar compounds have been synthesized and evaluated for their cytotoxicity activity on human tumor cell lines, suggesting an application in antitumor drug development.

Synthetic Methodology Research

The development of synthetic methodologies for related compounds is of interest. This could imply an application in improving synthetic approaches for pharmaceuticals.

Mechanism of Action

Target of Action

Compounds with a similar pyrrolidine structure have been found to interact with a variety of targets, contributing to their diverse biological activities .

Mode of Action

The pyrrolidine ring, a common feature in this compound, is known to contribute to the stereochemistry of the molecule and allows efficient exploration of the pharmacophore space due to sp3-hybridization . This could potentially influence the compound’s interaction with its targets.

Biochemical Pathways

Compounds with similar structures have been found to play a role in the blood coagulation cascade, being activated by both the intrinsic and the extrinsic pathways .

Pharmacokinetics

The introduction of heteroatomic fragments in these molecules is a common strategy in drug design, as they are useful tools for modifying physicochemical parameters and obtaining the best adme/tox results for drug candidates .

Result of Action

Compounds with similar structures have shown antithrombotic efficacy and preferable pharmacokinetic profiles .

Action Environment

The spatial orientation of substituents and different stereoisomers can lead to a different biological profile of drug candidates, due to the different binding mode to enantioselective proteins .